Cas no 70644-34-7 (Benzo[k]benz[a]anthracene-3,4-diol,3,4-diacetate)

Benzo[k]benz[a]anthracene-3,4-diol,3,4-diacetate structure
70644-34-7 structure
Product Name:Benzo[k]benz[a]anthracene-3,4-diol,3,4-diacetate
CAS No:70644-34-7
MF:C26H18O4
MW:394.418727397919
CID:581194
PubChem ID:12517632
Update Time:2025-04-19

Benzo[k]benz[a]anthracene-3,4-diol,3,4-diacetate Chemical and Physical Properties

Names and Identifiers

    • Benzo[k]benz[a]anthracene-3,4-diol,3,4-diacetate
    • Dibenz[a,h]anthracene-3,4-diol,diacetate (9CI)
    • (4-acetyloxynaphtho[1,2-b]phenanthren-3-yl) acetate
    • 70644-34-7
    • Dibenz(a,h)anthracene-3,4-diol, diacetate
    • DTXSID80220926
    • Inchi: 1S/C26H18O4/c1-15(27)29-25-12-11-21-22(26(25)30-16(2)28)10-9-19-13-23-18(14-24(19)21)8-7-17-5-3-4-6-20(17)23/h3-14H,1-2H3
    • InChI Key: WSGYDOQHMXHXGM-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=C(C=CC2=C1C=CC1=CC3C4C=CC=CC=4C=CC=3C=C12)OC(C)=O

Computed Properties

  • Exact Mass: 430.14166
  • Monoisotopic Mass: 394.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 115.06
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